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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of alkaline earth metal

nitrides, focusing on their thermal stability and reactions with water and acids. The information

is supported by available experimental data and detailed methodologies to assist in research

and development.

Introduction to Alkaline Earth Metal Nitrides
Alkaline earth metals (Group 2 of the periodic table) react with nitrogen, typically at elevated

temperatures, to form nitrides with the general formula M₃N₂. These compounds are ionic in

nature and exhibit distinct trends in their chemical reactivity as one moves down the group from

Beryllium (Be) to Barium (Ba). Their reactivity is of interest in various fields, including materials

science, catalysis, and as a source of ammonia.

Data Presentation
Physical Properties and Thermal Stability
The thermal stability of alkaline earth metal nitrides generally decreases down the group. This

trend is associated with the decreasing lattice energy of the nitrides as the ionic radius of the

metal cation increases. Beryllium nitride exhibits remarkable thermal stability, melting at a very

high temperature before decomposing. In contrast, the nitrides of the heavier alkaline earth

metals are less thermally stable.
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Compound Formula
Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Decomposit
ion
Temperatur
e (°C)

Beryllium

Nitride
Be₃N₂ 55.05

Yellow or

white

powder[1]

~2200[1] 2240[1]

Magnesium

Nitride
Mg₃N₂ 100.95

Greenish-

yellow

powder

~1500[2] 700-1500[3]

Calcium

Nitride
Ca₃N₂ 148.25

Red-brown

crystalline

solid[4]

1195[4] >1195

Strontium

Nitride
Sr₃N₂ 290.87 - 1200[5] -

Barium

Nitride
Ba₃N₂ 439.99

Black

powder[6]
- -

Note: Specific decomposition temperatures for Sr₃N₂ and Ba₃N₂ are not readily available in the

literature, but the trend suggests they are less stable than Ca₃N₂.

Reactivity with Water (Hydrolysis)
All alkaline earth metal nitrides react with water to produce the corresponding metal hydroxide

and ammonia gas. The general equation for this hydrolysis reaction is:

M₃N₂(s) + 6H₂O(l) → 3M(OH)₂(aq/s) + 2NH₃(g)

The reactivity with water generally increases down the group. While beryllium nitride is

described as readily hydrolyzing, some sources also indicate its reaction with water can be very

slow.[1] In contrast, the nitrides of calcium, strontium, and barium react more vigorously. A

study on the hydrolysis of various metal nitrides for ammonia synthesis reported that the

hydrolysis of Li₃N, Ca₃N₂, and Mg₃N₂ was complete at approximately 200°C, with ammonia

yields of 5.9, 4.9, and 18.6 mmol/g, respectively.[7] This suggests that under these conditions,
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magnesium nitride is a more effective source of ammonia from hydrolysis compared to calcium

nitride.

Nitride Reactivity with Water Observations

Be₃N₂ Reacts, but can be slow[1]
Forms beryllium hydroxide and

ammonia.

Mg₃N₂ Reacts readily
Forms magnesium hydroxide

and ammonia.

Ca₃N₂ Reacts readily[4]
Forms calcium hydroxide and

ammonia.[2]

Sr₃N₂ Reacts readily[5]
Forms strontium hydroxide and

ammonia.[5]

Ba₃N₂ Reacts readily
Forms barium hydroxide and

ammonia.[8]

Reactivity with Acids
Alkaline earth metal nitrides react vigorously with acids to form the corresponding metal salt

and ammonia (or ammonium salts, depending on the acid concentration). The general reaction

with a monoprotic acid like HCl is:

M₃N₂(s) + 6HCl(aq) → 3MCl₂(aq) + 2NH₃(g)

The reactivity with acids is expected to follow the same trend as with water, increasing down

the group. The reactions are generally brisk and vigorous for all the nitrides.[1]

Experimental Protocols
General Protocol for Comparing Hydrolysis Rate
A comparative study of the hydrolysis rates can be performed by monitoring the evolution of

ammonia gas or the change in pH of the reaction mixture over time.

Materials:
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Samples of Be₃N₂, Mg₃N₂, Ca₃N₂, Sr₃N₂, and Ba₃N₂ of similar particle size.

Deionized water.

Reaction vessel with a gas outlet connected to a gas flow meter or a system for ammonia

quantification (e.g., acid titration, ion-selective electrode).

pH meter and probe.

Stirring plate and stir bar.

Thermostatically controlled water bath.

Procedure:

Place a known mass of the nitride sample into the reaction vessel.

Add a specific volume of deionized water, pre-heated to the desired reaction temperature.

Immediately start monitoring the evolution of ammonia gas and/or the pH of the solution.

Record the data at regular time intervals until the reaction is complete (i.e., no more

ammonia is evolved or the pH stabilizes).

The rate of reaction can be determined from the slope of the curve of ammonia evolved

versus time, or the rate of change of pH.

General Protocol for Comparing Reactivity with Acid
A similar setup can be used to compare the reactivity with acids. The evolution of heat

(exothermic reaction) can also be monitored using a calorimeter.

Materials:

Samples of Be₃N₂, Mg₃N₂, Ca₃N₂, Sr₃N₂, and Ba₃N₂ of similar particle size.

Standardized dilute acid solution (e.g., 0.1 M HCl).

Reaction vessel (a calorimeter can be used to measure heat change).
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Gas collection apparatus.

Thermometer or temperature probe.

Procedure:

Place a known mass of the nitride sample into the reaction vessel.

Add a specific volume of the standardized acid solution.

Monitor the volume of gas evolved over time and/or the change in temperature.

The reaction rate can be compared based on the rate of gas evolution or the rate of

temperature increase.

Mandatory Visualization
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Alkaline Earth Metal Nitride (M₃N₂)

Metal Hydroxide (M(OH)₂)+ 6H₂O

Ammonia (NH₃)

+ 6H₂O

Water (H₂O)
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Sample Preparation

Reactivity Measurement

Data Analysis

Alkaline Earth Metal Nitride Sample

Weigh a precise mass

Add to Reaction Vessel

Add Water or Acid

Monitor Reaction
(pH, Gas Evolution, Temperature)

Collect Data vs. Time

Calculate Reaction Rate

Compare Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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